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Compound Profile and Application

The table below summarizes the core information about 3-Hydroxy Carvedilol-d5, which is a deuterium-

labeled analog used as an internal standard in bioanalysis [1].

Property Description

Chemical Name 3-Hydroxy Carvedilol-d5 [1]

CAS Number 1329836-56-7 [1]

Molecular Formula C₂₄H₂₁D₅N₂O₅ [1]

Molecular Weight 427.50 g/mol [1]

Primary Application Internal Standard for quantitative analysis by LC-MS, GC-MS, or NMR [1]

Foundational Experimental Protocol

Although a direct comparison guide is not available, the following validated Liquid Chromatography with

tandem Mass Spectrometry (LC-MS/MS) method for carvedilol provides a detailed, standardized protocol
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that can be adapted for assays using 3-Hydroxy Carvedilol-d5 as an internal standard [2]. This methodology

is crucial for ensuring accurate and reproducible results across different laboratories.

Protocol Aspect Detailed Description

Sample Type Dried Blood Spots (DBS) [2]

Sample Volume 50 µL of whole blood [2]

Internal Standard Carvedilol-d5 (deuterated standard) [2]

Extraction Protein precipitation with methanol:acetonitrile (1:1, v/v) [2]

Analysis Instrument LC-MS/MS [2]

Ionization Mode Electrospray Ionization (ESI), positive mode [2]

Quantification Range 1.00–200 ng/mL for carvedilol [2]

Key Validation
Parameters

Accuracy, precision, selectivity, sensitivity, and stability were validated as per
FDA guidelines [2]

The experimental workflow for this LC-MS/MS method can be visualized as follows:
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DBS Sample
(50 µL blood)

Add Internal Standard
(Carvedilol-d5)

Protein Precipitation
(MeOH:ACN 1:1)

Centrifuge & Transfer

Evaporate Solvent
(N₂ stream, 40°C)

Reconstitute in LC-MS/MS
mobile phase

LC-MS/MS Analysis

Data Quantification
(1-200 ng/mL range)
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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